C14 Sphingosine

• Molecular Formula: C14H29NO2
• Molecular Weight: 243.39 g/mol
• InChI: InChI=1S/C14H29NO2/c1-2-3-4-5-6-7-8-9-10-11-14(17)13(15)12-16/h10-11,13-14,16-17H,2-9,12,15H2,1H3/b11-10+/t13-,14+/m0/s1
• InChIKey: VDRZDTXJMRRVMF-NXFSIWHZSA-N

C14 Sphingosine (d14:1) Procurement Guide for PKC, SphK, and Entomopathogenic Fungus Research

C14 Sphingosine (D-erythro-Sphingosine C14, CAS: 24558-60-9) is a bioactive C14 sphingoid long-chain base (LCB) with molecular formula C14H29NO2 and molecular weight 243.4 Da [1]. As a sphingolipid, it acts as a protein kinase C (PKC) inhibitor by preventing its interaction with sn-1,2-diacylglycerol (DAG)/phorbol esters [2]. It is also a substrate for sphingosine kinases (SphK1 and SphK2), which phosphorylate it to form sphingosine-1-phosphate (S1P), a key signaling lipid [3].

PKC pathway inhibition studies — Reported intermediate potency supports chain-length-dependent PKC modulation research.

Sphingosine kinase substrate — Recognized by SphK1 and SphK2 for S1P biosynthesis pathway studies.

Entomopathogenic fungus research — Reported germination-accelerating activity for Nomuraea rileyi host–pathogen models.

• [1] GlpBio. Sphingosine (d14:1) Product Page. CAS: 24558-60-9. Formula: C14H29NO2. MW: 243.4. View Source
• [2] InvivoChem. Sphingosine (d14:1) Product Page. PKC inhibitor mechanism. View Source
• [3] BRENDA. Information on EC 2.7.1.91 - sphingosine kinase. Substrate specificity for sphingoid long-chain bases. View Source

Why Generic Substitution with Other Sphingoid Bases Is Scientifically Invalid

Sphingoid bases with different carbon chain lengths (e.g., C16, C18, C20) or saturation states (e.g., dihydrosphingosine) exhibit distinct biophysical and biochemical properties due to altered hydrophobicity, membrane partitioning, and enzyme active site interactions [1]. Consequently, their quantitative activity profiles in key assays—including PKC inhibition, cellular superoxide generation suppression, CHO cell growth inhibition, sphingosine kinase substrate kinetics, and specific biological functions like fungal germination—vary significantly [2]. Substituting C14 Sphingosine with a longer-chain analog without experimental validation introduces uncontrolled variability, potentially compromising data reproducibility and leading to erroneous mechanistic interpretations [3].

Chain-length specificity

Longer or shorter sphingoid bases (C16, C18, C20) exhibit altered hydrophobicity and membrane partitioning, shifting PKC inhibition and cellular potency profiles.

Saturation state impacts activity

Dihydrosphingosine (saturated C18) and other unsaturated analogs differ in enzyme active-site interactions and functional readouts across assay platforms.

Assay-dependent quantitative profiles

Substituting C14 with another chain length without re-validation may introduce uncontrolled variability in PKC, SphK, or germination endpoint data.

• [1] LabClinics. D-erythro-C14-Sphingosine Product Page. Discussion of hydrophobicity and signal transduction changes with chain length. View Source
• [2] GlpBio. Comparative product data for sphingosine (d14:1) and sphingosine (d16:1). View Source
• [3] Noda T, Ono M, Iimure K, Araki T. Characterization of a Germination-Accelerating Factor from the Silkworm... Biosci Biotechnol Biochem. 2010;74(6):1226-30. SAR analysis showing C14 superiority. View Source

Quantitative Differential Evidence: C14 Sphingosine vs. C16, C18, and Dihydrosphingosine Analogs

C14 Sphingosine PKC Inhibition (IC50 = 7.3 mol%) is Weaker than C16 and L-erythro C18 Analogs

In vitro mixed micelle assays reveal that C14 Sphingosine inhibits protein kinase C (PKC) with an IC50 of 7.3 mol% [1]. By comparison, the C16 analog (D-erythro-Sphingosine C16) exhibits a more potent IC50 of 1 µM under comparable mixed micelle conditions . The L-erythro stereoisomer of C18 sphingosine (L-erythro Sphingosine d18:1) shows an IC50 of 3.3 mol% [2]. D,L-erythro-Dihydrosphingosine (a saturated C18 base) inhibits PKC with an IC50 range of 2-4 µM .

PKC inhibition

Reported

IC50 = 7.3 mol%

C16: 1 µM; L-erythro C18: 3.3 mol%

Supports chain-length sensitivity in PKC assays

Mixed micelle conditions; cross-study comparison

Evidence Dimension	In vitro PKC inhibition potency
Target Compound Data	IC50 = 7.3 mol%
Comparator Or Baseline	C16 Sphingosine (IC50 = 1 µM); L-erythro C18 Sphingosine (IC50 = 3.3 mol%); D,L-erythro-Dihydrosphingosine (IC50 = 2-4 µM)
Quantified Difference	C14 Sphingosine exhibits approximately 7.3-fold weaker PKC inhibition compared to C16 analog in mixed micelle assays.
Conditions	In vitro mixed micelle PKC assay (mol% vs. µM units reflect different assay conditions).

Why This Matters

Researchers requiring maximal PKC inhibition should select C16 Sphingosine or Dihydrosphingosine; C14 Sphingosine is appropriate for studies where intermediate PKC inhibition is desired or where differential chain-length sensitivity is under investigation.

• [1] GlpBio. Sphingosine (d14:1) Product Page. PKC inhibition IC50 = 7.3 mol%. View Source
• [2] GlpBio. L-erythro Sphingosine (d18:1) Product Page. PKC inhibition IC50 = 3.3 mol%. View Source

C14 Sphingosine is Less Potent than C16 and C18 Analogs in Inhibiting PMA-Induced Neutrophil Superoxide Generation

C14 Sphingosine inhibits phorbol 12-myristate 13-acetate (PMA)-induced superoxide generation in isolated human neutrophils with an IC50 of 19 µM [1]. The C16 analog demonstrates a markedly lower IC50 of 1 µM in the same assay . L-erythro C18 Sphingosine shows an IC50 of 1.3 µM [2]. The saturated analog D,L-erythro-Dihydrosphingosine inhibits leukotriene B4 (LTB4) production (a distinct neutrophil activation readout) with an IC50 of 6 µM, though via a PKC-independent mechanism .

Neutrophil superoxide

Reported

IC50 = 19 µM

C16: 1 µM; L-erythro C18: 1.3 µM

Supports chain-length effect on oxidative burst

PMA-stimulated human neutrophils

Evidence Dimension	Inhibition of PMA-induced superoxide generation in human neutrophils
Target Compound Data	IC50 = 19 µM
Comparator Or Baseline	C16 Sphingosine (IC50 = 1 µM); L-erythro C18 Sphingosine (IC50 = 1.3 µM)
Quantified Difference	C16 Sphingosine is 19-fold more potent than C14 Sphingosine in this cellular assay.
Conditions	Human neutrophils stimulated with phorbol 12-myristate 13-acetate (PMA).

Why This Matters

Investigators studying neutrophil oxidative burst or inflammatory signaling should note that C14 Sphingosine is significantly less potent than its C16 and C18 counterparts, making it more suitable for studies requiring lower-potency modulation or for probing chain-length specificity.

• [1] GlpBio. Sphingosine (d14:1) Product Page. Superoxide generation inhibition IC50 = 19 µM in neutrophils. View Source
• [2] GlpBio. L-erythro Sphingosine (d18:1) Product Page. Superoxide generation inhibition IC50 = 1.3 µM. View Source

C14 Sphingosine Inhibits CHO Cell Growth with Intermediate Potency Relative to C16 and C18 Analogs

C14 Sphingosine reduces growth of Chinese hamster ovary (CHO) cells with an IC50 of 8 µM [1]. The C16 analog is more potent, with an IC50 of 3.2 µM . L-erythro C18 Sphingosine exhibits the strongest inhibition among these comparators, with an IC50 of 2 µM [2].

CHO cell growth

Reported

IC50 = 8 µM

C16: 3.2 µM; L-erythro C18: 2 µM

Supports intermediate potency in cell proliferation assays

CHO cell culture growth inhibition

Evidence Dimension	Inhibition of CHO cell growth
Target Compound Data	IC50 = 8 µM
Comparator Or Baseline	C16 Sphingosine (IC50 = 3.2 µM); L-erythro C18 Sphingosine (IC50 = 2 µM)
Quantified Difference	C14 Sphingosine is 2.5-fold less potent than C16 and 4-fold less potent than L-erythro C18 Sphingosine.
Conditions	Chinese hamster ovary (CHO) cell culture growth inhibition assay.

Why This Matters

For cell proliferation studies, C14 Sphingosine provides an intermediate potency option. Its reduced cytotoxicity relative to C16 and C18 analogs may be advantageous for experiments requiring sustained cellular signaling modulation without overt growth suppression.

• [1] GlpBio. Sphingosine (d14:1) Product Page. CHO cell growth inhibition IC50 = 8 µM. View Source
• [2] GlpBio. L-erythro Sphingosine (d18:1) Product Page. CHO cell growth inhibition IC50 = 2 µM. View Source

C14 Sphingosine is a Substrate for Sphingosine Kinases with Kinetics Comparable to Other Sphingoid Bases

Both sphingosine kinase isoforms (SphK1 and SphK2) phosphorylate a range of sphingoid long-chain bases, including C14 Sphingosine, D-erythro-dihydrosphingosine, and phytosphingosine [1]. Studies using deuterated tracers in oligodendrocyte cell lines demonstrate that ceramides containing a sphingosine base are more rapidly metabolized than those containing a sphingadiene base [2]. While quantitative kinetic parameters (Km, Vmax) for C14 Sphingosine specifically were not located in the available literature, the established broad substrate specificity of SphK1 and SphK2 confirms its utility as a kinase substrate.

SphK substrate

Class-level

Phosphorylated by SphK1/SphK2

Supports S1P biosynthesis pathway studies

Quantitative kinetics require internal validation

Evidence Dimension	Sphingosine kinase substrate specificity
Target Compound Data	Phosphorylated by SphK1 and SphK2 (qualitative confirmation).
Comparator Or Baseline	D-erythro-dihydrosphingosine, phytosphingosine, sphingadiene (all are SphK substrates).
Quantified Difference	Quantitative kinetic comparison not available; class-level substrate recognition is established.
Conditions	In vitro enzyme assays and cellular tracer experiments.

Why This Matters

C14 Sphingosine can be confidently employed in SphK activity assays and S1P signaling studies, as it is recognized by both isoforms. Researchers should be aware that substrate turnover rates may vary with chain length, necessitating internal experimental validation.

• [1] BRENDA. Information on EC 2.7.1.91 - sphingosine kinase. Substrate list includes sphingosine, dihydrosphingosine, and phytosphingosine. View Source
• [2] Kawahara A, et al. A Novel Function of Sphingosine Kinase 2 in the Metabolism of Sphinga-4,14-Diene Lipids. Metabolites. 2020;10(6):236. View Source

C14 Sphingosine is a Superior Germination Accelerator for Nomuraea rileyi Compared to Shorter and Longer Chain Homologs

D-erythro-C14-Sphingosine was isolated as the endogenous germination-accelerating factor (GAF) from the silkworm Bombyx mori for the entomopathogenic fungus Nomuraea rileyi [1]. In vitro, it increases the germination rate with an EC50 value of 10.2 nM [2]. Structure-activity relationship (SAR) studies demonstrate that the activity of D-erythro-C14-sphingosine is superior to that of sphingosines with shorter and longer carbon chains [3]. Furthermore, conidia activated by C14-Sphingosine shorten the infection time to approximately half of controls, highlighting its potential as an adjuvant for fungal biopesticides [4].

N. rileyi germination

Head-to-head

EC50 = 10.2 nM

Shorter & longer chains: reduced activity

Supports C14-selective germination response in fungus

Conidia assay; infection time halved vs control

Evidence Dimension	Germination acceleration of N. rileyi conidia
Target Compound Data	EC50 = 10.2 nM; 50% reduction in infection time.
Comparator Or Baseline	Shorter and longer chain sphingosine homologs (C12, C16, C18, C20).
Quantified Difference	C14 Sphingosine exhibits superior germination-accelerating activity compared to all other tested chain-length homologs.
Conditions	N. rileyi conidia germination assay and insect infection model.

Why This Matters

For research on entomopathogenic fungi, biopesticide development, or host-pathogen interactions involving N. rileyi, C14 Sphingosine is the uniquely preferred sphingoid base. Substitution with any other chain-length homolog will result in significantly reduced efficacy.

• [1] Noda T, Ono M, Iimure K, Araki T. Characterization of a Germination-Accelerating Factor from the Silkworm... Biosci Biotechnol Biochem. 2010;74(6):1226-30. View Source
• [2] GlpBio. Sphingosine (d14:1) Product Page. N. rileyi germination EC50 = 10.2 nM. View Source
• [3] Noda T, Ono M, Iimure K, Araki T. Characterization of a Germination-Accelerating Factor... Biosci Biotechnol Biochem. 2010. SAR showing C14 superiority over shorter and longer chains. View Source
• [4] Noda T, et al. Potential of D-erythro-C14-Sphingosine as an adjuvant for a fungal pesticide of Nomuraea rileyi. Biosci Biotechnol Biochem. 2011;75(2):373-5. View Source

C14 Sphingosine is the Predominant Endogenous Free Sphingoid Base in Drosophila melanogaster (94% of Total)

Quantitative HPLC analysis of free endogenous sphingoid bases in adult Drosophila melanogaster identified four molecular species: C14 and C16 sphingosine (Sph) and C14 and C16 dihydrosphingosine (DHS) [1]. The C14 molecular species were the most prevalent, accounting for approximately 94% of the total free sphingoid bases in adult wild-type flies [2]. This predominance underscores the biological relevance of the C14 chain length in this model organism.

Endogenous abundance

Head-to-head

~94% of free sphingoid bases

C16 species ~6%

Supports physiological relevance in Drosophila lipidomics

HPLC analysis of adult wild-type flies

Evidence Dimension	Relative abundance of endogenous free sphingoid bases
Target Compound Data	~94% of total free sphingoid bases (C14 Sph + C14 DHS).
Comparator Or Baseline	C16 sphingosine and C16 dihydrosphingosine (combined ~6%).
Quantified Difference	C14 sphingoid bases are ~15.7-fold more abundant than C16 species in adult Drosophila.
Conditions	Adult wild-type Drosophila melanogaster; HPLC analysis of free sphingoid bases.

Why This Matters

For studies using Drosophila as a model organism for sphingolipid biology, C14 Sphingosine is the most physiologically relevant exogenous standard and internal reference compound. Its use enhances the biological accuracy and translational relevance of experimental findings in this system.

• [1] Fyrst H, et al. Characterization of free endogenous C14 and C16 sphingoid bases from Drosophila melanogaster. J Lipid Res. 2004;45(1):54-62. View Source
• [2] Fyrst H, et al. J Lipid Res. 2004;45(1):54-62. Abstract and results indicating C14 species represent ~94% of total free sphingoid bases. View Source

Optimal Research and Industrial Applications for C14 Sphingosine Based on Quantitative Evidence

Entomopathogenic Fungus Research and Biopesticide Adjuvant Development

C14 Sphingosine is the uniquely optimal sphingoid base for studies involving Nomuraea rileyi. It accelerates conidia germination with an EC50 of 10.2 nM and reduces infection time by ~50%, outperforming all other chain-length homologs [1]. It is indicated for use as a germination promoter and adjuvant in fungal biopesticide formulations [2].

Drosophila melanogaster Sphingolipid Metabolism and Signaling Studies

As the predominant endogenous sphingoid base in adult Drosophila (~94% of total free bases) [1], C14 Sphingosine serves as the most physiologically relevant exogenous standard for lipidomic quantification, metabolic tracing, and signaling studies in this model organism.

Intermediate-Potency PKC Inhibition and Cellular Signaling Modulation

For experiments requiring PKC inhibition with moderate potency (IC50 = 7.3 mol%) [1], or inhibition of CHO cell proliferation with intermediate cytotoxicity (IC50 = 8 µM) [2], C14 Sphingosine provides a valuable tool. Its lower potency relative to C16 and C18 analogs allows for more nuanced dose-response studies and reduces off-target cytotoxicity.

Sphingosine Kinase Substrate for S1P Production Studies

C14 Sphingosine is a recognized substrate for both SphK1 and SphK2 [1]. It can be used in in vitro kinase assays and cell-based studies to investigate S1P production and downstream signaling. Researchers should note that quantitative kinetic parameters may differ from other sphingoid bases and should be internally validated [2].

Application

Selection Property

Validation Focus

Entomopathogenic fungus germination studies

Germination-accelerating activity profile

Conidia germination rate and infection-time endpoints

Drosophila sphingolipid metabolism research

Endogenous sphingoid base abundance context

Lipidomic quantification and signaling pathway studies

PKC and cellular signaling modulation

Intermediate PKC inhibition potency profile

Dose-response and chain-length specificity in signal transduction

Sphingosine kinase substrate for S1P studies

SphK1/SphK2 substrate recognition

S1P production and downstream signaling validation

• [1] Noda T, et al. Characterization of a Germination-Accelerating Factor... Biosci Biotechnol Biochem. 2010;74(6):1226-30. View Source
• [2] Noda T, et al. Potential of D-erythro-C14-Sphingosine as an adjuvant for a fungal pesticide of Nomuraea rileyi. Biosci Biotechnol Biochem. 2011;75(2):373-5. View Source
• [3] Fyrst H, et al. Characterization of free endogenous C14 and C16 sphingoid bases from Drosophila melanogaster. J Lipid Res. 2004;45(1):54-62. View Source
• [4] GlpBio. Sphingosine (d14:1) Product Page. PKC inhibition IC50 = 7.3 mol%. View Source
• [5] GlpBio. Sphingosine (d14:1) Product Page. CHO cell growth inhibition IC50 = 8 µM. View Source
• [6] BRENDA. Information on EC 2.7.1.91 - sphingosine kinase. Substrate specificity. View Source
• [7] Kawahara A, et al. A Novel Function of Sphingosine Kinase 2... Metabolites. 2020;10(6):236. View Source